Cas no 93748-16-4 (2-(3,5-dimethylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(3,5-dimethylphenyl)-2-methylpropanoic acid
• CAS No: 93748-16-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5233097
• PubChem ID: 57382105
• Update Time: 2026-03-08

2-(3,5-dimethylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α,α,3,5-tetramethyl-
• 2-(3,5-dimethylphenyl)-2-methylpropanoic acid

• Inchi： 1S/C12H16O2/c1-8-5-9(2)7-10(6-8)12(3,4)11(13)14/h5-7H,1-4H3,(H,13,14)
• InChI Key： LVVQVXGAJIMIHR-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=C(C)C=1)(C)(C)C(=O)O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3,5-dimethylphenyl)-2-methylpropanoic acid

Comprehensive Analysis of 2-(3,5-dimethylphenyl)-2-methylpropanoic acid (CAS No. 93748-16-4): Properties, Applications, and Industry Insights

The chemical compound 2-(3,5-dimethylphenyl)-2-methylpropanoic acid (CAS No. 93748-16-4) is a specialized organic acid with a unique molecular structure that combines aromatic and aliphatic components. This compound, often referred to in research circles as a dimethylphenyl-substituted propanoic acid derivative, has garnered attention due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its branched-chain carboxylic acid structure contributes to its distinct physicochemical properties, including solubility, stability, and reactivity.

In recent years, the demand for high-purity organic intermediates like 2-(3,5-dimethylphenyl)-2-methylpropanoic acid has surged, driven by advancements in drug discovery and sustainable chemistry. Researchers frequently search for "CAS 93748-16-4 solubility data" or "synthesis routes for dimethylphenyl propanoic acid," reflecting the compound's relevance in synthetic workflows. Its methyl-substituted phenyl ring enhances lipophilicity, making it valuable for designing bioactive molecules with improved membrane permeability.

From an industrial perspective, 93748-16-4 is often explored as a building block for fine chemicals. Manufacturers prioritize questions such as "scalable production methods for 2-methylpropanoic acid derivatives" or "thermal stability of CAS 93748-16-4," underscoring the need for optimized processes. The compound's sterically hindered carboxyl group also influences its reactivity, enabling selective transformations in multi-step syntheses.

Environmental and regulatory considerations are increasingly shaping discussions around specialty chemicals like this compound. Searches for "biodegradability of aromatic carboxylic acids" or "green chemistry approaches to CAS 93748-16-4" highlight the industry's shift toward sustainable practices. Analytical techniques such as HPLC purity testing and NMR structural confirmation remain critical for quality control, as documented in recent patent literature.

Innovative applications of 2-(3,5-dimethylphenyl)-2-methylpropanoic acid continue to emerge, particularly in pharmaceutical crystallization studies and polymeric material modification. Its bulky aromatic moiety can influence crystal packing patterns, a property leveraged in polymorph screening. Furthermore, the compound's potential as a ligand in catalytic systems is being investigated, with publications noting its role in asymmetric synthesis.

For researchers handling this compound, understanding its spectral fingerprints (IR, MS) and storage conditions is essential. Frequently asked questions include "handling precautions for CAS 93748-16-4" and "compatibility with common reagents," emphasizing practical laboratory considerations. The compound's melting point range and pH-dependent solubility are also key parameters for process chemists.

Market trends indicate growing interest in tailor-made aromatic acids like 2-(3,5-dimethylphenyl)-2-methylpropanoic acid, particularly for high-value API synthesis. Patent analyses reveal its incorporation in proprietary drug formulations, though specific therapeutic applications remain protected intellectual property. This underscores the compound's strategic importance in pharmaceutical R&D pipelines.

Future research directions may explore the compound's structure-activity relationships in greater depth or develop novel derivatives with enhanced properties. As analytical technologies advance, more precise characterization of its solid-state behavior and solution-phase dynamics will likely emerge, further expanding its utility across chemical disciplines.